3,3-difluoro-1-(fluoromethyl)cyclobutane-1-carboxylic acid
Overview
Description
3,3-Difluoro-1-(fluoromethyl)cyclobutane-1-carboxylic acid, also known as 3,3-difluorocyclobutane-1-carboxylic acid (DFCBA), is a fluorinated cyclobutane derivative with a wide range of applications in organic synthesis and materials science. Due to its unique properties, DFCBA has been used in a variety of research fields, including drug design and development, catalysis, and biochemistry.
Scientific Research Applications
DFCBA has been used in a variety of scientific research applications, including drug design and development, catalysis, and biochemistry. In drug design and development, DFCBA has been used as a building block for the synthesis of novel drug candidates. In catalysis, DFCBA has been used as a ligand for the synthesis of organometallic complexes. In biochemistry, DFCBA has been used as a substrate for the synthesis of peptides and proteins.
Mechanism of Action
The mechanism of action of DFCBA is not yet fully understood. However, it is believed that its unique properties, such as its high fluorine content, its low nucleophilicity, and its low reactivity, allow it to interact with proteins and other biomolecules in a specific manner. This interaction is believed to be the basis for its biological activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFCBA are not yet fully understood. However, it has been shown to have antifungal, antibacterial, and antiviral properties. In addition, DFCBA has been shown to inhibit the growth of cancer cells in laboratory experiments.
Advantages and Limitations for Lab Experiments
The advantages of using DFCBA for laboratory experiments include its low cost, its availability in various forms, and its low reactivity. The limitations of using DFCBA for laboratory experiments include its low nucleophilicity and its potential to react with other compounds in the reaction mixture.
Future Directions
The future directions for research on DFCBA include further investigation into its mechanism of action and its potential uses in drug design and development. Additionally, further studies are needed to determine the biochemical and physiological effects of DFCBA and to explore its potential applications in other fields, such as materials science and catalysis.
Synthesis Methods
DFCBA can be synthesized via the reaction of 1,3-difluorocyclobutene with ethyl chloroformate in the presence of a base, such as potassium carbonate or sodium carbonate. This reaction yields DFCBA in a yield of approximately 90%. Alternatively, DFCBA can be synthesized from 1,3-difluorocyclobutene and ethyl chloroformate in the presence of a palladium catalyst, such as Pd(OAc)2. This reaction yields DFCBA in a yield of approximately 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-1-(fluoromethyl)cyclobutane-1-carboxylic acid involves the introduction of a fluoromethyl group onto a cyclobutane ring, followed by the introduction of two fluorine atoms onto the cyclobutane ring at the 3-position. The carboxylic acid group is then introduced onto the cyclobutane ring at the 1-position.", "Starting Materials": [ "Cyclobutene", "Bromofluoromethane", "Sodium hydride", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Sodium cyanoborohydride", "Methanol", "Acetic acid", "Sulfuric acid", "Sodium chloride", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Cyclobutene is reacted with bromofluoromethane in the presence of sodium hydride to form 1-bromo-3-fluoromethylcyclobutane.", "1-bromo-3-fluoromethylcyclobutane is reacted with bromine in the presence of sodium hydroxide to form 3,3-dibromo-1-(fluoromethyl)cyclobutane.", "3,3-dibromo-1-(fluoromethyl)cyclobutane is reduced with sodium borohydride to form 3,3-difluoro-1-(fluoromethyl)cyclobutane.", "3,3-difluoro-1-(fluoromethyl)cyclobutane is oxidized with sulfuric acid to form 3,3-difluoro-1-(fluoromethyl)cyclobutan-1-ol.", "3,3-difluoro-1-(fluoromethyl)cyclobutan-1-ol is reacted with sodium cyanoborohydride in methanol to form 3,3-difluoro-1-(fluoromethyl)cyclobutan-1-ol.", "3,3-difluoro-1-(fluoromethyl)cyclobutan-1-ol is reacted with acetic acid in the presence of sulfuric acid to form 3,3-difluoro-1-(fluoromethyl)cyclobutan-1-acetate.", "3,3-difluoro-1-(fluoromethyl)cyclobutan-1-acetate is hydrolyzed with sodium hydroxide to form 3,3-difluoro-1-(fluoromethyl)cyclobutan-1-carboxylic acid.", "3,3-difluoro-1-(fluoromethyl)cyclobutan-1-carboxylic acid is purified using sodium chloride, sodium bicarbonate, and ethyl acetate, and then dried to obtain the final product." ] } | |
CAS RN |
1773508-48-7 |
Molecular Formula |
C6H7F3O2 |
Molecular Weight |
168.1 |
Purity |
95 |
Origin of Product |
United States |
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